Cas no 2229536-27-8 (1-chloro-3-methylpentan-2-ol)

• Product Name: 1-chloro-3-methylpentan-2-ol
• CAS No: 2229536-27-8
• MF: C₆H₁₃ClO
• MW: 136.619821310043
• CID: 6523962
• PubChem ID: 20610675
• Update Time: 2024-03-01

1-chloro-3-methylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-methylpentan-2-ol
• 2229536-27-8
• EN300-1983708

• Inchi： 1S/C6H13ClO/c1-3-5(2)6(8)4-7/h5-6,8H,3-4H2,1-2H3
• InChI Key： HGJFTOAIYHCGGQ-UHFFFAOYSA-N
• SMILES： ClCC(C(C)CC)O

Computed Properties

• Exact Mass: 136.0654927g/mol
• Monoisotopic Mass: 136.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 56.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins